Cas no 1341611-18-4 (3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one
• CAS No: 1341611-18-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD20336585
• CID: 5188519
• PubChem ID: 64521514
• Update Time: 2025-10-16

3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one
• Cyclopentanone, 3-(1-ethyl-1H-imidazol-2-yl)-

• MDL： MFCD20336585
• Inchi： 1S/C10H14N2O/c1-2-12-6-5-11-10(12)8-3-4-9(13)7-8/h5-6,8H,2-4,7H2,1H3
• InChI Key： LMUUGBHJRXGSLI-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2=NC=CN2CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 0.2
• Topological Polar Surface Area: 34.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one

Comprehensive Overview of 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one (CAS No. 1341611-18-4): Properties, Applications, and Industry Insights

The compound 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one (CAS No. 1341611-18-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazole ring fused with a cyclopentanone backbone, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for terms like "imidazole derivatives in drug discovery" or "cyclopentanone applications in organic synthesis," reflecting the growing demand for innovative chemical building blocks.

In recent years, the focus on heterocyclic compounds has surged due to their pivotal role in developing therapeutics for metabolic disorders and infectious diseases. The ethyl-imidazole moiety in 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one is particularly noteworthy, as it mimics structural motifs found in FDA-approved drugs targeting inflammation and enzyme modulation. Searches for "imidazole-based kinase inhibitors" or "small molecule modulators in oncology" highlight the relevance of such compounds in precision medicine.

From a synthetic chemistry perspective, this compound serves as a precursor for high-value intermediates used in asymmetric catalysis and material science. Its ketone functional group allows for diverse derivatization, enabling the creation of libraries for high-throughput screening. Queries like "cyclopentanone derivatives in catalysis" or "green chemistry approaches for imidazole synthesis" align with the industry's shift toward sustainable methodologies.

The physicochemical properties of CAS No. 1341611-18-4, such as solubility and stability under physiological conditions, are critical for formulation scientists. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity, a topic often searched alongside "quality control for pharmaceutical intermediates." Regulatory compliance, including REACH and ICH guidelines, further underscores its safe handling in industrial settings.

Emerging trends in AI-driven drug design have also spotlighted compounds like 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one. Computational models predict its potential as a scaffold for neurology targets, resonating with searches for "machine learning in molecular docking." Additionally, its agrochemical applications—such as developing plant growth regulators—are explored under keywords like "sustainable crop protection chemicals."

In conclusion, 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-one exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, from drug development to material engineering, position it as a compound of enduring scientific and commercial interest.